3,4,5,6,9,9-Hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-2,7:3,6-dimethanonaphtho[2,3-b]oxirene

• CAS No.: 128-10-9
• Product Name: 3,4,5,6,9,9-Hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-2,7:3,6-dimethanonaphtho[2,3-b]oxirene
• Molecular Formula: C12H8Cl6O
• Molecular Weight: 380.9 g/mol
• IUPAC Name: 3,4,5,6,13,13-hexachloro-10-oxapentacyclo[6.3.1.13,6.02,7.09,11]tridec-4-ene
• Standard InChI: InChI=1S/C12H8Cl6O/c13-8-9(14)11(16)5-3-1-2(6-7(3)19-6)4(5)10(8,15)12(11,17)18/h2-7H,1H2
• Standard InChIKey: DFBKLUNHFCTMDC-UHFFFAOYSA-N
• Impurities: Impurities found in a technical grade endrin sample included the following: dieldrin, isodrin, aldrin, heptachloronorbornadiene, heptachloronorbornene, endrin aldehyde, and delta-ketoendrin.
• SMILES: C1C2C3C(C1C4C2O4)C5(C(=C(C3(C5(Cl)Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C1C2C3C(C1C4C2O4)C5(C(=C(C3(C5(Cl)Cl)Cl)Cl)Cl)Cl
• Boiling Point: Decomposes (NTP, 1992); 245°C (decomposes); Decomposes
• Colorform: WHITE, CRYSTALLINE SOLID; Colorless to tan, crystalline solid ...
• Density: 1.7 at 68 °F (EPA, 1998); Specific gravity 1.7 @ 20 °C.; 1.7 g/cm³; 1.70
• Flash Point: Commercial product may contain flammable liquid with flashpoint 80F. (EPA, 1998); 80°F (commercial product may contain flammable liquid)
• Melting Point: Decomposes at 473° F. (EPA, 1998); Approximately 200 °C (rearranges above that point); 226-230°C; 175-176 °C; 200 °C; 473°F (decomposes); 392°F (Decomposes)
• Physical Description: Endrin is a white crystalline, odorless solid dissolved in a liquid carrier. It is water emulsifiable. It is toxic by inhalation, skin absorption, and/or ingestion. When heated or burned it may emit toxic hydrogen chloride and phosgene. It is used as a pesticide.; Solid; COLOURLESS CRYSTALS.; WHITE CRYSTALS.; Colorless to tan, crystalline solid with a mild, chemical odor.; Colorless to tan, crystalline solid with a mild, chemical odor. [insecticide]
• Description: Endrin, also known as hexadrin or stardrin, belongs to the class of organic compounds known as monoterpenoids. Monoterpenoids are compounds containing a chain of two isoprene units. Endrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, endrin is primarily located in the membrane (predicted from logP) and cytoplasm. Endrin is a potentially toxic compound.; Aldrin and dieldrin are insecticides with similar chemical structures. They are discussed together in this fact sheet because aldrin quickly breaks down to dieldrin in the body and in the environment. Pure aldrin and dieldrin are white powders with a mild chemical odor. The less pure commercial powders have a tan color. Neither substance occurs naturally in the environment From the 1950s until 1970, aldrin and dieldrin were widely used pesticides for crops like corn and cotton. Because of concerns about damage to the environment and potentially to human health, EPA banned all uses of aldrin and dieldrin in 1974, except to control termites. In 1987, EPA banned all uses.; Endrin is a white crystalline, odorless solid dissolved in a liquid carrier. It is water emulsifiable. It is toxic by inhalation, skin absorption, and/or ingestion. When heated or burned it may emit toxic hydrogen chloride and phosgene. It is used as a pesticide.
• Shelf Life: Endrin is stable in the presence of most alkalis but rearranges to delta-keto endrin in the presence of strong acids, in sunlight and when heated.; Highly unstable to acids and acidic /compounds/.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); Solubility in g/100 ml solvent at 25 °C: acetone 17, benzene 13.8, carbon tetrachloride 3.3, hexane 7.1, and xylene 18.3; In water, 0.25 mg/l @ 25 °C; Solubility of endrin in fresh water: 200 ug/l.; Insol in methanol; 0.00025 mg/mL at 25 °C; Solubility in water: none; Solubility in water at 25 °C: none; Insoluble
• Synonyms: Endrin; Hexadrin
• Vapor Pressure: 2e-07 mm Hg at 77 °F (EPA, 1998); 3X10-6 mm Hg @ 20 °C; Vapor pressure, Pa at 20 °C: 0.0004; Vapor pressure at 25 °C: negligible; 2e-07 mmHg; Low
• PubChem Compound: 3048
• Last Modified: Nov 11 2021